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Compound of Interest

Compound Name: Tricyclo(4.2.0.02,5)octane, anti-

Cat. No.: B083407 Get Quote

Researchers and laboratory professionals handling Tricyclo(4.2.0.02,5)octane, anti- (CAS No.

13027-75-3) must adhere to stringent disposal protocols to ensure personnel safety and

environmental compliance.[1] Although specific disposal guidelines for this compound are not

readily available, its classification as a non-halogenated hydrocarbon dictates a disposal

pathway aligned with protocols for flammable organic solvents.[2][3][4]

Waste Characterization and Handling
Proper disposal begins with accurate waste characterization. Tricyclo(4.2.0.02,5)octane, anti-,
being a cyclic alkane, is categorized as a non-halogenated organic waste. It is crucial to not

mix this waste stream with halogenated solvents, as this can complicate and increase the cost

of disposal.[3][4] All containers for this chemical waste must be clearly and accurately labeled

to avoid accidental mixing with other chemical waste types.
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Parameter Guideline Rationale

Waste Category
Non-Halogenated Organic

Waste

Prevents contamination of

other waste streams and

ensures appropriate disposal

treatment.

Container Type

Screw-capped, chemically

resistant (e.g., polyethylene)

drum

Prevents leakage and reaction

with the container material.[4]

Container Filling
Fill to no more than 80%

capacity

Allows for vapor expansion

and prevents spills from

overfilling.[4]

Labeling

"Non-Halogenated Organic

Waste", "Flammable", and list

of contents

Ensures clear identification for

proper handling, storage, and

disposal.[4]

Storage

In a designated, well-

ventilated, cool, and dry area

away from ignition sources

Minimizes the risk of fire and

exposure.[4]

Experimental Protocol for Waste Disposal
The following step-by-step procedure outlines the recommended practice for the collection and

disposal of Tricyclo(4.2.0.02,5)octane, anti- waste in a laboratory setting.

1. Personal Protective Equipment (PPE) Confirmation:

Before handling the chemical waste, ensure appropriate PPE is worn, including safety

goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.

2. Waste Segregation:

At the point of generation, collect all waste containing Tricyclo(4.2.0.02,5)octane, anti- in a

designated, properly labeled waste container for non-halogenated organic solvents.[3][4]

Do not mix with aqueous waste, halogenated organic waste, or solid waste.
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3. Container Management:

Use a designated waste container that is in good condition and compatible with the

chemical.

Keep the waste container securely closed when not in use to prevent the release of

flammable vapors.

Store the container in a secondary containment tray to mitigate potential spills.

4. Disposal Pathway:

The primary and recommended disposal method for flammable organic solvents like

Tricyclo(4.2.0.02,5)octane, anti- is through a licensed hazardous waste contractor.[2]

This may involve incineration at a high temperature in a specialized facility, which can also

be used for energy recovery.[2]

Evaporation in a fume hood is not a recommended or compliant disposal method.[2]

5. Documentation:

Maintain a log of the chemical waste generated, including the approximate quantity and date

of addition to the waste container. This is essential for regulatory compliance and for the

waste disposal vendor.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Tricyclo(4.2.0.02,5)octane, anti-.
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Caption: Disposal workflow for Tricyclo(4.2.0.02,5)octane, anti-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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